1. Home
  2. Product
  3. Reference Standards
  4. 3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol
3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol 3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol
Brand Name: Vulcanchem
CAS No.: 137056-72-5
VCID: VC0050994
InChI: InChI=1S/C32H56N2O2/c1-22(2)9-8-10-23(3)27-13-14-28-26-12-11-24-21-25(36-30(35)33-19-20-34(6)7)15-17-31(24,4)29(26)16-18-32(27,28)5/h11,22-23,25-29H,8-10,12-21H2,1-7H3,(H,33,35)/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NCCN(C)C)C)C
Molecular Formula: C₃₂H₅₆N₂O₂
Molecular Weight: 500.8 g/mol

3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol

CAS No.: 137056-72-5

Reference Standards

VCID: VC0050994

Molecular Formula: C₃₂H₅₆N₂O₂

Molecular Weight: 500.8 g/mol

3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol - 137056-72-5

CAS No. 137056-72-5
Product Name 3-β-[N-(N’,N’-Dimethylaminoethane)-carbamoyl]cholesterol
Molecular Formula C₃₂H₅₆N₂O₂
Molecular Weight 500.8 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] N-[2-(dimethylamino)ethyl]carbamate
Standard InChI InChI=1S/C32H56N2O2/c1-22(2)9-8-10-23(3)27-13-14-28-26-12-11-24-21-25(36-30(35)33-19-20-34(6)7)15-17-31(24,4)29(26)16-18-32(27,28)5/h11,22-23,25-29H,8-10,12-21H2,1-7H3,(H,33,35)/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
Standard InChIKey HIHOWBSBBDRPDW-PTHRTHQKSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)NCCN(C)C)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NCCN(C)C)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NCCN(C)C)C)C
Synonyms Cholesteryl N-(2-dimethylaminoethyl)carbamate; 3β-[N-(N,N-Dimethylaminoethyl)amidoformyl]cholesterol;_x000B_3β-[N-[2-(N,N-Dimethylamino)ethyl]carbamoyl]cholesterol;_x000B_3β-[N-{2-(Dimethylamino)ethyl}carbamoyl]cholesterol; DC-Chol
PubChem Compound 115234
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19